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Compound of Interest

Compound Name: Veltec

Cat. No.: B1166048

Velp FIWE Series Fiber Analyzer: Technical
Support Center

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to help researchers, scientists, and drug development professionals prevent
and resolve sample blockages in Velp FIWE series fiber analyzers.

Troubleshooting Guide: Preventing and Clearing
Sample Blockages

Sample blockages in the Velp FIWE series fiber analyzer can occur at various stages of the
analysis. This guide provides a systematic approach to troubleshooting, from sample
preparation to operational procedures.

Pre-Analysis Checks & Sample Preparation

Proper sample preparation is critical to prevent blockages.
Is your sample properly ground?
Fine or inconsistent particle size is a primary cause of blockages.

o Recommendation: Grind your sample to a uniform particle size of 1 mm.[1] Overly fine
particles can compact and clog the crucible filter.
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Does your sample have a high fat content?
Excess fat can solidify and block the crucible pores.

o Action: For samples with a fat content between 5% and 10%, a preliminary fat extraction
using the Velp COEX unit is recommended. For samples with a fat content exceeding 10%,
this step is mandatory.[2]

Are you using the correct crucible type?
Crucible porosity is crucial for proper filtration.

o Recommendation: VELP recommends using P2 porosity glass crucibles for fiber analysis to
prevent sample loss.[2]

Crucible Preparation and Maintenance

The condition of your crucibles directly impacts filtration efficiency.
Are your crucibles clean and in good condition?
Residue from previous analyses or a damaged filter can impede flow.

o Best Practice: Thoroughly clean crucibles after each use. It is important to remember that
crucibles have a limited lifespan of around 20-30 analyses, as the fritted filter can be
damaged by acidic and basic solutions.[1][3] Consider replacing crucibles that have
exceeded this usage limit.

Are you using a filter aid for challenging samples?
Some sample matrices are inherently more prone to causing blockages.

 Tip: For certain samples, adding a filter aid like celite can improve filtration. A common ratio
is 1 g of celite to 3 g of a homogeneous ground sample.[1]

During the Analysis

If a blockage occurs during a run, here are some immediate steps you can take.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.velp.com/en-ww/fiwe-advance-automatic-fiber-analyzer.aspx
https://www.velp.com/en-ww/fiwe-advance-automatic-fiber-analyzer.aspx
https://www.velp.com/public/file/crude-fiber-determination-in-feed-206514.pdf
https://www.velp.com/public/file/VELPApplicationNoteCFalfalfatriticaleFF-F-003-2020A1-217637.pdf
https://www.velp.com/public/file/crude-fiber-determination-in-feed-206514.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Is the filtration slow or has it stopped?
A compacted sample may be obstructing the filter.

» Action (for CSF6 Filtration Unit): Compressed air can be injected from the bottom of the
crucible to dislodge any accumulated sample from the filter.[4]

o Feature (for FIWE 3 and FIWE 6 models): These semi-automatic models are equipped with a
back-pressure pump specifically designed to prevent the clogging of crucibles.[5]

Experimental Protocols

Adhering to established protocols is key to reproducible results and avoiding operational errors
that can lead to blockages.

Protocol for Crude Fiber Determination (Modified
Scharrer Method)

o Sample Grinding: Grind the sample to a particle size of 1 mm.[1]

e Weighing: Accurately weigh 1 g of celite and 3 g of the ground, homogenous sample into a
P2 type crucible.[1]

o Reagent Addition: Add 60 ml of cold Scharrer reagent.

» Boiling: Boil for exactly 30 minutes from the onset of boiling.
« Filtration: Connect to a vacuum to drain the acid.

e Washing:

o Wash with approximately 400 ml of deionized water using a water spray device. If the
sample is compacted, use air to gently break it up.[1]

o Perform three washes with 25 ml of acetone.

o Perform two washes with 25 ml of diethyl ether.
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» Drying: After the final wash, remove the crucibles and dry in an oven at 130°C for 90
minutes.

» Weighing: Allow the crucibles to cool in a desiccator before weighing.

Quantitative Data Summary

Parameter Recommendation Notes

Sample Particle Size 1 mm Uniform grinding is crucial.

Refer to specific official

Sample Weight 05gto3g ]
methods for exact weights.[5]
] ) ] For samples prone to clogging.
Celite to Sample Ratio 1 g celite : 3 g sample o
) ) Damage to the fritted filter can
Crucible Lifespan 20-30 analyses

occur with extended use.[1][3]

Recommended: 5-10% fat

. . Use Velp COEX Cold
Preliminary Fat Extraction contentMandatory: >10% fat

Extractor.[2]
content

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and preventing sample
blockages.
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Sample Blockage Issue

Step 1: Review
Sample Preparation

Is particle size uniform
and ~1 mm?

Action: Grind sample
to 1 mm particle size.

Is fat content >5%?

Action: Perform preliminary
fat extraction with COEX.

Yes

No

Step 2: Inspect
Crucible Condition

.

Is crucible clean and
within 20-30 use cycle?

Action: Thoroughly clean

o Yes
or replace crucible.

Is sample type known
to be difficult?

Action: Add celite
as a filter aid.

Step 3: Check
Operational Parameters

Is back-pressure pump
(FIWE 3/6) active?

Action: Use compressed air

to clear blockage (if applicable). Yes

Issue Resolved

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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